Cas no 2172572-03-9 (4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 2172572-03-9
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5568251
• PubChem ID: 165593378
• Update Time: 2025-06-08

4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one
• EN300-1636941
• 2172572-03-9
• 4-Amino-5-(1-ethylpyrazol-3-yl)-1-propan-2-ylpyrrolidin-2-one

• Inchi： 1S/C12H20N4O/c1-4-15-6-5-10(14-15)12-9(13)7-11(17)16(12)8(2)3/h5-6,8-9,12H,4,7,13H2,1-3H3
• InChI Key： SCYIOLFDVJCKNS-UHFFFAOYSA-N
• SMILES： O=C1CC(C(C2C=CN(CC)N=2)N1C(C)C)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 64.2Ų

Additional information on 4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one

Introduction to 4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 2172572-03-9)

4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2172572-03-9, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development. The presence of multiple nitrogen-containing rings, including a pyrrolidinone core and a pyrazole substituent, makes this molecule a candidate for various pharmacological applications.

The structural framework of 4-amino-5-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-2-one incorporates several key functional groups that contribute to its reactivity and potential interactions with biological targets. The amino group at the 4-position of the pyrrolidinone ring provides a site for further derivatization, enabling the synthesis of analogs with tailored properties. Additionally, the 1ethyl substituent on the pyrazole ring enhances the compound's lipophilicity, which can be advantageous for membrane permeability and absorption in biological systems.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-amino-5-(1ethyl1H-pyrazol3yl)-1(propan2yl)pyrrolidin2one and biological targets. Studies have suggested that this compound may exhibit binding affinity to enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic intervention in conditions such as arthritis and autoimmune disorders. The propan2yl group at the 1-position of the pyrrolidinone ring further influences the compound's pharmacokinetic profile, potentially enhancing its bioavailability and metabolic stability.

In vitro studies have begun to explore the pharmacological properties of 4-amino5(1ethyl1Hpyrazol3yl)1(propan2yl)pyrrolidin2one, revealing intriguing activities that warrant further investigation. Preliminary data indicate that this compound may possess anti-inflammatory effects by modulating cytokine production and inhibiting key signaling pathways. Moreover, its ability to interact with specific protein targets suggests potential applications in neuroprotective therapies, where modulation of neurotransmitter systems is crucial.

The synthesis of 4-amino5(1ethyl1Hpyrazol3yl)1(propan2yl)pyrrolidin2one involves multi-step organic reactions that highlight the synthetic versatility of heterocyclic chemistry. The introduction of the amino group into the pyrrolidinone scaffold allows for further functionalization, enabling the creation of libraries of derivatives with diverse pharmacological profiles. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in downstream applications such as high-throughput screening (HTS) and structure-based drug design.

The potential therapeutic applications of 4-amino5(1ethyl1Hpyrazol3yl)1(propan2yl)pyrrolidin2one are further supported by its structural similarity to known bioactive molecules. By leveraging computational tools and experimental data, researchers can identify key structural features that contribute to its biological activity. This approach has been instrumental in optimizing lead compounds for clinical development, reducing attrition rates in drug discovery pipelines.

As research continues to uncover new insights into the pharmacological properties of 4-amino5(1ethyl1Hpyrazol3yl)1(propan2yl)pyrrolidin2one, collaborations between academic institutions and pharmaceutical companies are likely to accelerate its translation into clinical applications. The compound's unique structural features make it a valuable scaffold for developing novel therapeutics targeting complex diseases. Additionally, its synthetic accessibility ensures that researchers can explore a wide range of derivatives without significant logistical challenges.

The future direction of research on 4-amino5(1ethyl1Hpyrazol3yl)1(propan2yl)pyrrolidin2one may include exploring its interactions with other biological targets beyond those initially identified. By employing interdisciplinary approaches that combine chemistry, biology, and computational science, scientists can gain a comprehensive understanding of its mechanisms of action. This holistic perspective is essential for developing safe and effective therapeutic agents that address unmet medical needs.

In conclusion,4-amino5(1ethyl1Hpyrazol3yl)1(propan2yl)pyrrolidin2one (CAS No. 2172572039) represents a promising candidate for further exploration in drug discovery and development. Its unique structural features, combined with preliminary evidence of biological activity, make it an attractive molecule for researchers seeking novel therapeutic solutions. As our understanding of its pharmacological properties continues to evolve,this compound holds significant potential for contributing to advancements in medicine.